Cas no 2503202-96-6 (3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione)

• Product Name: 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• CAS No: 2503202-96-6
• MF: C₂₀H₁₈N₆O₃
• MW: 390.39532327652
• CID: 5464363
• Update Time: 2025-06-13

3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• Z3444680390
• 3-[6-({6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}amino)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione

• Inchi： 1S/C20H18N6O3/c1-10-6-14-17(23-10)18(22-9-21-14)24-12-3-2-11-8-26(20(29)13(11)7-12)15-4-5-16(27)25-19(15)28/h2-3,6-7,9,15,23H,4-5,8H2,1H3,(H,21,22,24)(H,25,27,28)
• InChI Key： JIHXFPQPLWIYTQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CN1C1C(NC(CC1)=O)=O)NC1=C2C(C=C(C)N2)=NC=N1

Computed Properties

• Exact Mass: 390.14403846 g/mol
• Monoisotopic Mass: 390.14403846 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 390.4
• XLogP3: 1
• Topological Polar Surface Area: 120

Additional information on 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione

Introduction to 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione (CAS No. 2503202-96-6)

3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2503202-96-6, represents a promising candidate in the development of novel therapeutic agents. Its molecular architecture incorporates several key functional groups that contribute to its potential biological activity, making it a subject of intense study in medicinal chemistry.

The core structure of this compound features a piperidine ring connected to an isoindole moiety, which is further substituted with a pyrrolo[3,2-d]pyrimidine derivative. The presence of these heterocyclic systems suggests that the compound may exhibit diverse biological interactions, particularly those relevant to enzyme inhibition and receptor binding. The 6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl substituent is particularly noteworthy, as it introduces a nitrogen-rich environment that can interact with biological targets in multiple ways.

In recent years, there has been a growing interest in developing small molecules that can modulate the activity of kinases and other enzymes involved in signal transduction pathways. The isoindole and pyrrolopyrimidine components of 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione make it a compelling candidate for such applications. Studies have shown that similar structural motifs can interfere with the catalytic activity of kinases by binding to their active sites or allosteric regions.

The< strong>3-oxo group within the isoindole ring introduces a carbonyl functionality, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly important for designing molecules that can tightly bind to protein surfaces and modulate their function. Additionally, the piperidine ring provides a basic nitrogen atom that can interact with acidic residues on target proteins, further enhancing binding affinity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-[5-[(6-Methyl-5H-pyrrolo[3,2-d]pyrimidin-4-y lamino)-3-oxyo-H-indol-l -yl)piperidine-z,z-dione (CAS No. 250320z-z96-z) to various biological targets. Molecular docking studies have suggested that this compound may interact with kinases such as EGFR and MET, which are known to be involved in cancer progression. The ability to predict these interactions computationally has significantly accelerated the drug discovery process.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the< strong>5-H-pyrrolo[3,z-d]pyrimidin-z-y lamino group is particularly challenging due to its sensitive nature and the need for precise control over reaction conditions. However, recent improvements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In vitro studies have begun to explore the potential biological activity of 3-[z-[z-(6-Methyl-SH-pyrrolo[z,z-d]pyrimidin-z-y lamino)-z-oxyo-lH-indol-z -yl)piperidine-z,z-dione (CAS No. z50z320z-z96-z). Initial results suggest that this compound exhibits inhibitory activity against several kinases, including EGFR and MET. These findings are particularly exciting because EGFR and MET inhibitors have shown promise in treating various types of cancer. Further studies are needed to confirm these results and determine the optimal therapeutic dosages.

The< strong>piperidine-z,z-dione moiety is another key feature of this compound that contributes to its potential biological activity. This group can form hydrogen bonds with polar residues on target proteins, enhancing binding affinity. Additionally, it can participate in π-stacking interactions with aromatic residues, further stabilizing the complex between the compound and its target.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced potency or selectivity. For example, replacing the< strong>6-Methyl-SH-pyrrolo[z,z-d]pyrimidin-z-y lamino group with other amino acid derivatives could lead to compounds with different biological activities.

The development of novel therapeutic agents often involves a multidisciplinary approach, combining expertise from medicinal chemistry, biochemistry, pharmacology, and computational chemistry. The study of 3-[z-[z-(6-Methyl-SH-pyrrolo[z,z-d]pyrimidin-z-y lamino)-z-oxyo-lH-indol-z -yl)piperidine-z,z-dione (CAS No. z50z320z-z96-z) exemplifies this collaborative effort. Researchers are using computational methods to predict how this compound will interact with biological targets and experimental techniques to validate these predictions.

In conclusion,< strong>3-[5-[z-(6-Methyl-SH-pyrrolo[z,z-d]pyrimidin-z-y lamino)-z-oxyo-lH-indol-z -yl)piperidine-z,z-dione (CAS No. z50z320z-z96-z) represents a promising candidate for further development as a therapeutic agent. Its unique structural features make it a compelling candidate for modulating kinase activity and other biological processes relevant to human health. As research continues into this compound and its derivatives, we can expect new insights into its potential applications in medicine.